N-{4-[(2-{[5-methyl-2-(propan-2-yl)phenoxy]acetyl}hydrazinyl)carbonyl]phenyl}acetamide

• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol
• IUPAC Name: N-[4-[[[2-(5-methyl-2-propan-2-ylphenoxy)acetyl]amino]carbamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H25N3O4/c1-13(2)18-10-5-14(3)11-19(18)28-12-20(26)23-24-21(27)16-6-8-17(9-7-16)22-15(4)25/h5-11,13H,12H2,1-4H3,(H,22,25)(H,23,26)(H,24,27)
• InChI Key: BREQLLUWQYAHEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NNC(=O)C2=CC=C(C=C2)NC(=O)C

Description

N-[4-({2-[(2-isopropyl-5-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]acetamide is a complex organic compound known for its unique chemical structure and properties.

Preparation Methods

The synthesis of N-[4-({2-[(2-isopropyl-5-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]acetamide typically involves multiple steps. The process begins with the preparation of the intermediate compounds, followed by their sequential reactions under controlled conditions. The reaction conditions often include specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

N-[4-({2-[(2-isopropyl-5-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]acetamide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is investigated for its potential as a biochemical probe and its interactions with biological macromolecules. In medicine, it is explored for its therapeutic potential, particularly in the development of new drugs and treatments .

Mechanism of Action

The mechanism of action of N-[4-({2-[(2-isopropyl-5-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]acetamide involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

N-[4-({2-[(2-isopropyl-5-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]acetamide can be compared with other similar compounds, such as N-(4-aminophenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide and N-(4-amino-2-methylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide. These compounds share structural similarities but differ in their specific functional groups and chemical properties. The uniqueness of N-[4-({2-[(2-isopropyl-5-methylphenoxy)acetyl]hydrazino}carbonyl)phenyl]acetamide lies in its specific arrangement of atoms and the resulting chemical behavior .